Cas no 30557-04-1 (rac 1-Palmitoyl-3-chloropropanediol)

• Product Name: rac 1-Palmitoyl-3-chloropropanediol
• CAS No: 30557-04-1
• Molecular Formula: C₁₉H₃₇O₃Cl
• Molecular Weight: 348.94828
• CID: 308978
• PubChem ID: 147357

rac 1-Palmitoyl-3-chloropropanediol Properties

Names and Identifiers

• Hexadecanoic acid,3-chloro-2-hydroxypropyl ester
• rac 1-Palmitoyl-3-chloropropanediol
• 1-PALMITOYL-3-CHLOROPROPANEDIOL
• rac 1-Palmitoyl-3-ch
• 3-chloro-2-hydroxypropyl palmitate
• RAC-1-PALMITOYL-3-CHLOROPROPANE-1,2-DIOL
• 3-Chloro-1,2-propanediol 1-Palmitate
• FT-0673481
• J-018009
• Q27277834
• 1ST1777
• PALMITIC ACID, 3-CHLORO-2-HYDROXYPROPYL ESTER
• DTXSID50952848
• 3-CHLORO-1,2-PROPANEDIOL 1-PALMITATE, (+/-)-
• 30557-04-1
• UNII-F94G01857T
• Hexadecanoic acid, 3-chloro-2-hydroxypropyl ester
• F94G01857T
• (3-chloro-2-hydroxypropyl) hexadecanoate
• 3-Chloro-2-hydroxypropyl hexadecanoate
• BP-29914
• Palmitic acid, 3-chloro-2-hydroxypropyl ester (8CI); 3-Chloro-1,2-propanediol 1-palmitate; Rac-1-palmitoyl-3-chloropropane-1,2-diol
• 3-MCPD 1-palmitate

• InChIKey： GUHVXHWGWPBNAD-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H37ClO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(21)19(22,23)16-17-20/h22-23H,2-17H2,1H3
• SMILES： CCCCCCCCCCCCCCCC(C(CCCl)(O)O)=O

Computed Properties

• Exact Mass: 348.24300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 18
• Monoisotopic Mass: 348.2431227g/mol
• Heavy Atom Count: 23
• Complexity: 259
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 5.61060
• PSA: 46.53000
• Melting Point: 27-28°C

rac 1-Palmitoyl-3-chloropropanediol Security Information

rac 1-Palmitoyl-3-chloropropanediol Customs Data

• HS CODE：2915709000
• Customs Data：

  China Customs Code:

  2915709000

  Overview:

  2915709000. Palmitic acid and its salts and esters\Stearate\ester. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Content of stearic acid and palmitic acid

  Summary:

  2915709000. palmitic acid and its salts and esters. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Chloropropanol esters